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Compound of Interest

Compound Name: Alanosine

Cat. No.: B1664490

For researchers, scientists, and drug development professionals, the safe handling and
disposal of Alanosine, an antineoplastic antibiotic, are paramount. This guide provides
essential, immediate safety and logistical information, including operational and disposal plans
and detailed procedural guidance to ensure laboratory safety and proper chemical
management.

Quantitative Data Summary

The following table summarizes key quantitative data for Alanosine for easy reference and
comparison.
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Property Value
Molecular Formula C3H7N30a4
Molecular Weight 149.11 g/mol
Appearance Crystalline solid
Soluble in 100 mM NaOH, 100 mM
hydrochloride, and water (approximately 1
Solubility mg/ml).[1] It is recommended to prepare

agueous solutions fresh and not store them for

more than one day.[1]

Storage Temperature

-20°C[1]

Stability

>4 years when stored at -20°C as a crystalline

solid.[1] Solutions are unstable.[2]

LD50 (Intraperitoneal, Mouse)

Approximately 2 g/kg[3]

IC50 (in MTAP-deficient cells)

Mean IC50 = 4.8 uM in T-ALL and 10 pM in
CAK-1 cells[1][4]

UV/Vis

Amax: 250 nm[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling Alanosine to minimize exposure. The

following table outlines the recommended PPE for various laboratory procedures involving this

compound.
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PPE Category

Item

Specifications and Use

Eye and Face Protection

Safety Glasses with Side
Shields or Goggles

Must be ANSI Z87.1 compliant
to protect from splashes and
dust.[5] A face shield should be
worn in addition to safety
glasses or goggles if there is a

significant splash hazard.[5]

Hand Protection

Disposable Nitrile Gloves

This is the minimum
requirement for incidental
contact.[5] For prolonged or
direct contact, consider
double-gloving.[5] Gloves
should be immediately
removed after contact with the
chemical, followed by hand
washing before putting on a

new pair.[5]

Body Protection

Laboratory Coat

Alab coat is essential to
protect skin and clothing from

potential spills.[6]

Respiratory Protection

Not generally required under
normal use in a well-ventilated
area. If dust is generated and
engineering controls like a
fume hood are insufficient, a
NIOSH-approved respirator

may be necessary.[7]

Foot Protection

Closed-Toe Shoes

Essential for preventing
injuries from spills or dropped
objects.[6]

Operational Plan: Step-by-Step Handling Procedures
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Adherence to a strict operational plan is crucial for the safe handling of Alanosine from receipt
to disposal.

e Receiving and Inspection: Upon receipt, visually inspect the container for any damage or
leaks. Verify that the product name and CAS number (5854-93-3) on the label match the
order.[8]

o Storage: Store the container in a cool, dry, and well-ventilated area at -20°C.[1][8] Keep it
away from incompatible materials.

» Weighing and Solution Preparation:

o Perform all weighing and solution preparation in a designated area, such as a chemical
fume hood or a well-ventilated laboratory bench, to minimize inhalation exposure.[8]

o Handle the solid material carefully to avoid generating dust.[3]
o When preparing solutions, slowly add the solid to the solvent to prevent splashing.[8]

o Note that aqueous solutions of Alanosine are unstable and should be prepared fresh for
use.[2][9]

o Experimental Use:
o Handle all solutions containing Alanosine with the same precautions as the solid material.

o Avoid contact with skin and eyes.[1] In case of contact, rinse the affected area immediately
with plenty of water.

o Do not eat, drink, or smoke in the laboratory when handling this product.[8][10]
e Spill Management:
o In the event of a small spill, ensure the area is well-ventilated.[8]

o Wear appropriate PPE as outlined above.
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o For a solid spill, carefully sweep up the material and place it into a suitable, labeled
container for disposal.[8] Avoid generating dust.[3]

o For a liquid spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in a sealed container for disposal.[8]

o For large spills, evacuate the area and follow your institution's emergency procedures.[8]

Disposal Plan
All waste containing Alanosine must be disposed of in accordance with local, state, and

federal regulations.

» Waste Segregation: Do not mix Alanosine waste with other chemical waste streams unless
explicitly permitted by your institution's environmental health and safety (EHS) office.[11]

» Solid Waste: Collect solid waste, including contaminated consumables (e.g., weigh paper,
gloves, pipette tips), in a clearly labeled, sealed container.[8][11]

e Liquid Waste: Collect liquid waste in a separate, clearly labeled, and sealed container.[8] Do
not dispose of Alanosine solutions down the drain.[11]

o Container Disposal: Empty containers should be rinsed thoroughly with a suitable solvent.
The rinsate should be collected as liquid waste. Dispose of the clean container according to
institutional guidelines.[8]

» Final Disposal: Arrange for the collection of all waste containers by your institution's EHS
office or a licensed chemical waste disposal company.[11]

Visualizations
Experimental Workflow

The following diagram illustrates the standard workflow for safely handling and disposing of
Alanosine in a laboratory setting.
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Workflow for safe handling and disposal of Alanosine.
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Mechanism of Action

Alanosine acts as an antimetabolite, primarily by inhibiting a key enzyme in the de novo purine
biosynthesis pathway.

Inosine Monophosphate (IMP)

Inhibition of Tumor Cell Growth
(especially in MTAP-deficient cells)

Disruption of Purine Synthesis

Adenylosuccindd€ NOVO Purine Biosynthesis Cellular Outcome
(AMP)]

Synthetase

Click to download full resolution via product page

Mechanism of action of Alanosine in purine synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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